Cas no 625386-01-8 (1,3-Benzenedicarboxamide, N,N'-bis(5-methyl-1H-pyrazol-3-yl)-)
625386-01-8 structure
Product Name:1,3-Benzenedicarboxamide, N,N'-bis(5-methyl-1H-pyrazol-3-yl)-
CAS No:625386-01-8
MF:C16H16N6O2
MW:324.337242126465
CID:441176
PubChem ID:12073845
Update Time:2025-04-19
1,3-Benzenedicarboxamide, N,N'-bis(5-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarboxamide, N,N'-bis(5-methyl-1H-pyrazol-3-yl)-
- 1-N,3-N-bis(5-methyl-1H-pyrazol-3-yl)benzene-1,3-dicarboxamide
- N1,N3-Bis(5-methyl-1H-pyrazol-3-yl)isophthalamide
- DTXSID20477038
- 625386-01-8
- SCHEMBL6339700
- CS-0379131
-
- Inchi: 1S/C16H16N6O2/c1-9-6-13(21-19-9)17-15(23)11-4-3-5-12(8-11)16(24)18-14-7-10(2)20-22-14/h3-8H,1-2H3,(H2,17,19,21,23)(H2,18,20,22,24)
- InChI Key: LTMWXVQUSKHSCN-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C(NC2C=C(C)NN=2)=O)C=1)NC1C=C(C)NN=1
Computed Properties
- Exact Mass: 324.13368
- Monoisotopic Mass: 324.13347377g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 116Ų
Experimental Properties
- PSA: 115.56
1,3-Benzenedicarboxamide, N,N'-bis(5-methyl-1H-pyrazol-3-yl)- Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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